Cas no 909072-74-8 (1,2-Dibromo-4-iodobenzene)

1,2-Dibromo-4-iodobenzene is a halogenated aromatic compound with a molecular formula of C₆H₃Br₂I. It serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, where its distinct bromine and iodine substituents enable selective functionalization. The compound’s high purity and stability make it suitable for pharmaceutical and agrochemical research, as well as materials science applications. Its well-defined reactivity profile allows for precise modifications of the benzene ring, facilitating the synthesis of complex derivatives. Proper handling is required due to its halogenated nature, but its controlled reactivity ensures reliable performance in synthetic workflows.

1,2-Dibromo-4-iodobenzene structure

Product Name:1,2-Dibromo-4-iodobenzene

CAS No:909072-74-8

MF:C₆H₃Br₂I

MW:361.800492525101

CID:3157737

PubChem ID:354335671

Update Time:2025-10-17

1,2-Dibromo-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

- 1,2-Dibromo-4-iodobenzene
- D5493
- T73057
- SY234718
- SCHEMBL9575829
- 909072-74-8
- CS-0192406
- 3,4-Dibromoiodobenzene
- Benzene, 1,2-dibromo-4-iodo-
- MFCD09753707
- 834-536-9
- MDL： MFCD09753707
- Inchi： 1S/C6H3Br2I/c7-5-2-1-4(9)3-6(5)8/h1-3H
- InChI Key： XVOPLIDJHUQNRE-UHFFFAOYSA-N
- SMILES： IC1=CC=C(C(=C1)Br)Br

Computed Properties

Exact Mass: 361.76257g/mol
Monoisotopic Mass: 359.76462g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 97.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 2.5±0.1 g/cm3
Melting Point: 57.0 to 61.0 deg-C
Boiling Point: 306.0±27.0 °C at 760 mmHg
Flash Point: 138.9±23.7 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2-Dibromo-4-iodobenzene Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1,2-Dibromo-4-iodobenzene Pricemore >>

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